Cas no 70374-40-2 (2,5-dibromothiophene-3-sulfonyl chloride)

• Product Name: 2,5-dibromothiophene-3-sulfonyl chloride
• CAS No: 70374-40-2
• MF: C₄HBr₂ClO₂S₂
• MW: 340.440536260605
• CID: 867187
• PubChem ID: 4961868
• Update Time: 2025-04-19

2,5-dibromothiophene-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dibromothiophene-3-sulfonyl chloride
• 2,5-dibromo-thiophene-3-sulfonyl chloride
• 2,5-Dibrom-thiophen-3-sulfonylchlorid
• AC1NLPRD
• AC1Q3VJJ
• AG-G-74772
• CTK5D2305
• EN300-12392
•  
• CS-0225453
• SCHEMBL3004459
• 2,5-DIBROMOTHIOPHENE-3-SULFONYLCHLORIDE
• AKOS000123016
• AT17042
• C4HBr2ClO2S2
• DTXSID90406956
• 70374-40-2

• Inchi： 1S/C4HBr2ClO2S2/c5-3-1-2(4(6)10-3)11(7,8)9/h1H
• InChI Key： NXEZMVJAZXKXHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 337.74733
• Monoisotopic Mass: 337.74732g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 2.301
• Boiling Point: 360.4°C at 760 mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.65
• PSA: 34.14